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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for integrating RESOL Deltasol® series
controllers into custom-built research apparatus for drug development applications. The
protocols outlined herein leverage the robust temperature control capabilities of Deltasol
controllers to perform sensitive and reproducible experiments.

Introduction to Deltasol Controllers in a Research
Context

RESOL Deltasol® controllers are primarily designed for solar thermal and heating systems.[1]
[2][3] However, their precise temperature monitoring and differential control functionalities,
coupled with flexible sensor and relay options, make them adaptable for custom laboratory
applications.[1][2][4][5][6] Key features beneficial for research include multiple sensor inputs
(for Pt1000, Pt500, or KTY temperature sensors), semiconductor and potential-free relay
outputs for controlling heating/cooling elements, and a data communication interface known as
the RESOL VBus®.[2][4][5][6]

Data from the controller can be logged and exported for analysis, a critical requirement for
scientific research. This is achievable through the RESOL ServiceCenter Software (RSC) when
the controller is connected to a PC via a VBus®/USB or VBuUs®/LAN interface adapter.[7] The
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RSC software allows for the recording of all measurement values into a text file, which can be
easily imported into standard spreadsheet and data analysis programs.

Application Example: Thermal Shift Assay (TSA) for
Protein Stability

A thermal shift assay, or differential scanning fluorimetry (DSF), is a powerful technique used in
drug discovery to identify compounds that bind to a target protein and alter its thermal stability.
This protocol describes the use of a Deltasol® controller to precisely manage the temperature
ramp of a custom-built thermal block for a 96-well plate TSA experiment.

Feature Specification

4 inputs for Pt1000 or Pt500 temperature
Temperature Sensor Inputs
sensors[4]

3 semiconductor relays, 1 potential-free extra-
Relay Outputs
low voltage relay[4]

Data Interface RESOL VBus®[4]

Via SD card or PC with RESOL ServiceCenter

Data Logging Software[4]

Power Supply 100 — 240 V~ (50 — 60 Hz)[4]

Experimental Apparatus Setup

The custom apparatus consists of an aluminum block drilled to accommodate a 96-well PCR
plate. Two cartridge heaters are embedded in the block for heating, and a Peltier element is
attached to the underside for cooling. A Pt1000 temperature sensor is inserted into the block for
precise temperature feedback.

e Deltasol® Controller Connections:

o Sensor 1 (S1): Pt1000 sensor embedded in the aluminum block.
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o Sensor 2 (S2): Ambient air temperature sensor (for reference).
o Relay 1 (R1): Connected to the power supply of the cartridge heaters.

o Relay 2 (R2): Connected to the power supply of the Peltier element (for active cooling, if
required).

o Data Acquisition:

o The Deltasol® controller is connected to a laboratory PC via a VBus®/USB interface
adapter.

o The RESOL ServiceCenter Software (RSC) is used to program the temperature ramp and
log the temperature data from Sensor 1.

Experimental Protocol: Thermal Shift Assay

e Sample Preparation:

o Prepare a master mix containing the protein of interest, a fluorescent dye (e.g., SYPRO
Orange), and buffer.

o Dispense the master mix into the wells of a 96-well PCR plate.

o Add test compounds (potential ligands) to the experimental wells and a vehicle control
(e.g., DMSO) to the control wells.

o Seal the plate securely.
o Deltasol® Controller and RSC Software Setup:
o Launch the RESOL ServiceCenter Software on the connected PC.
o Establish a connection with the Deltasol® controller via the VBus® interface.

o Configure the controller to operate in a thermostat mode, using Sensor 1 as the primary
input.
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o Program a temperature ramp. For a typical TSA, this would be from 25°C to 95°C with a
ramp rate of 1°C per minute.

o In the RSC software, initiate data logging for Sensor 1 at a high frequency (e.g., every
second).

e Running the Experiment:

[¢]

Place the 96-well plate into the custom thermal block.

[e]

Ensure the fluorescence detection system (e.g., a gPCR machine or a dedicated plate
reader) is positioned to read the fluorescence of the plate.

[e]

Start the temperature ramp on the Deltasol® controller.

o

Simultaneously, begin fluorescence data acquisition.
o Data Collection and Analysis:
o At the end of the temperature ramp, stop the data logging on the RSC software.
o Export the logged temperature data as a text file.
o Collect the fluorescence data from the detection system.
o Merge the temperature and fluorescence data based on the timestamps.

o Plot fluorescence as a function of temperature for each well. The resulting curve is the
protein melting curve.

o Determine the melting temperature (Tm), which is the midpoint of the transition. A shift in
Tm in the presence of a compound indicates binding.

Representative Quantitative Data

The following table shows representative data from a thermal shift assay. An increase in the
melting temperature (ATm) indicates that the compound stabilizes the protein.
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Melting
Compound Concentration (uM) Temperature (Tm) ATm (°C)
(°C)
Vehicle (DMSO) - 52.3 0.0
Compound A 10 54.8 +2.5
Compound B 10 52.1 -0.2
Compound C 10 58.6 +6.3

Visualizations
Signaling Pathway: MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK)
pathway is a crucial signaling cascade involved in cell proliferation, differentiation, and survival,
and is a common target in drug discovery.

Click to download full resolution via product page

Caption: The MAPK/ERK signaling cascade, a key drug target.

Experimental Workflow: Thermal Shift Assay

This diagram illustrates the step-by-step process for conducting the thermal shift assay using
the Deltasol-integrated apparatus.
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Caption: Workflow for the Thermal Shift Assay experiment.

Logical Relationship: Deltasol Control Loop

This diagram shows the logical flow of the temperature control loop managed by the Deltasol
controller during the experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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